1-(2,5-Dichloro-4-methoxyphenyl)sulfonyl-2-methyl-4,5-dihydroimidazole

• IUPAC Name: 1-(2,5-dichloro-4-methoxyphenyl)sulfonyl-2-methyl-4,5-dihydroimidazole
• InChI: InChI=1S/C11H12Cl2N2O3S/c1-7-14-3-4-15(7)19(16,17)11-6-8(12)10(18-2)5-9(11)13/h5-6H,3-4H2,1-2H3
• InChI Key: OKCOLCBVOAENDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NCCN1S(=O)(=O)C2=C(C=C(C(=C2)Cl)OC)Cl
• Molecular Formula: C11H12Cl2N2O3S
• Molecular Weight: 323.2 g/mol

Description

1-(2,5-Dichloro-4-methoxyphenyl)sulfonyl-2-methyl-4,5-dihydroimidazole is a synthetic organic compound known for its unique chemical structure and potential applications in various scientific fields. This compound features a sulfonyl group attached to a dihydroimidazole ring, with additional substituents including dichloro and methoxy groups on the phenyl ring. Its distinct structure makes it a subject of interest in chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,5-Dichloro-4-methoxyphenyl)sulfonyl-2-methyl-4,5-dihydroimidazole typically involves multiple steps:

Starting Materials: The synthesis begins with 2,5-dichloro-4-methoxybenzenesulfonyl chloride and 2-methylimidazole.

Reaction Conditions: The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran, under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Catalysts and Reagents: A base such as triethylamine or pyridine is used to facilitate the nucleophilic substitution reaction.

Procedure: The 2,5-dichloro-4-methoxybenzenesulfonyl chloride is added dropwise to a solution of 2-methylimidazole and the base in the solvent. The reaction mixture is stirred at room temperature or slightly elevated temperatures until completion.

Purification: The product is isolated by filtration, followed by washing with a suitable solvent and recrystallization to obtain pure 1-(2,5-Dichloro-4-methoxyphenyl)sulfonyl-2-methyl-4,5-dihydroimidazole.

Industrial Production Methods

In an industrial setting, the synthesis of this compound may involve larger-scale equipment and optimized reaction conditions to enhance yield and purity. Continuous flow reactors and automated systems can be employed to streamline the process and ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

1-(2,5-Dichloro-4-methoxyphenyl)sulfonyl-2-methyl-4,5-dihydroimidazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can lead to the formation of sulfoxide intermediates.

Substitution: The dichloro and methoxy groups on the phenyl ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid can be used under mild conditions.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed

Oxidation: Sulfone derivatives with enhanced stability.

Reduction: Sulfoxide intermediates with potential reactivity.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(2,5-Dichloro-4-methoxyphenyl)sulfonyl-2-methyl-4,5-dihydroimidazole has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound for the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(2,5-Dichloro-4-methoxyphenyl)sulfonyl-2-methyl-4,5-dihydroimidazole involves its interaction with molecular targets such as enzymes or receptors. The sulfonyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or modulation of their activity. The dichloro and methoxy substituents may enhance the compound’s binding affinity and specificity for its targets.

Comparison with Similar Compounds

Similar Compounds

• 1-(2,4-Dichloro-5-methoxyphenyl)sulfonyl-2-methyl-4,5-dihydroimidazole
• 1-(2,5-Dichloro-4-ethoxyphenyl)sulfonyl-2-methyl-4,5-dihydroimidazole
• 1-(2,5-Dichloro-4-methoxyphenyl)sulfonyl-2-ethyl-4,5-dihydroimidazole

Uniqueness

1-(2,5-Dichloro-4-methoxyphenyl)sulfonyl-2-methyl-4,5-dihydroimidazole is unique due to its specific combination of substituents, which confer distinct chemical and biological properties. The presence of both dichloro and methoxy groups on the phenyl ring, along with the sulfonyl and dihydroimidazole moieties, makes it a versatile compound for various applications.